Cas no 533930-85-7 (Phenol, 4,4'-(bicyclo[3.3.1]non-9-ylidenemethylene)bis-)

Phenol, 4,4'-(bicyclo[3.3.1]non-9-ylidenemethylene)bis- structure
533930-85-7 structure
Product Name:Phenol, 4,4'-(bicyclo[3.3.1]non-9-ylidenemethylene)bis-
CAS No:533930-85-7
MF:C22H24O2
MW:320.424766540527
CID:357399
PubChem ID:10018920
Update Time:2025-04-19

Phenol, 4,4'-(bicyclo[3.3.1]non-9-ylidenemethylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4,4'-(bicyclo[3.3.1]non-9-ylidenemethylene)bis-
    • 4-[9-bicyclo[3.3.1]nonanylidene-(4-hydroxyphenyl)methyl]phenol
    • 4,4'-[(1s,5s)-Bicyclo[3.3.1]non-9-Ylidenemethanediyl]diphenol
    • 5J1
    • DTXSID90434315
    • 533930-85-7
    • CHEMBL41128
    • 4,4'-((1s,5s)-bicyclo[3.3.1]nonan-9-ylidenemethylene)diphenol
    • Inchi: 1S/C22H24O2/c23-19-11-7-17(8-12-19)22(18-9-13-20(24)14-10-18)21-15-3-1-4-16(21)6-2-5-15/h7-16,23-24H,1-6H2
    • InChI Key: HKDFNAQPYYZDPP-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)/C(/C1C=CC(=CC=1)O)=C1\C2CCCC\1CCC2

Computed Properties

  • Exact Mass: 320.17772
  • Monoisotopic Mass: 320.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

Phenol, 4,4'-(bicyclo[3.3.1]non-9-ylidenemethylene)bis- Related Literature

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